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Compound of Interest

Cyclohexanecarboxamide, N-(6-
Compound Name:

nitro-2-benzothiazolyl)-

Cat. No. B1663264

Technical Support Center: Synthesis of N-(6-
nitro-2-benzothiazolyl)cyclohexanecarboxamide

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals involved in the scale-
up synthesis of N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide.

Experimental Workflow

The overall workflow for the synthesis is outlined below, from starting materials to the final
purified product.
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Step 1: Synthesis of 2-amino-6-nitrobenzothiazole

Starting Materials:
4-nitroaniline, Potassium thiocyanate

:

Reaction with Bromine
in Acetic Acid

i

Cyclization with
Hydrochloric Acid

:

Isolation and Purification
of Intermediate

Step 2: Synthesis of \i—(G-nitroQ-benzothiazolyl)cyclohexanecarboxamide

Intermediate:
2-amino-6-nitrobenzothiazole

i

Acylation with
Cyclohexanecarbonyl chloride

'

Reaction in Pyridine

'

Purification of
Final Product

Final Product:
N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide

Click to download full resolution via product page

Caption: Overall experimental workflow for the two-step synthesis.
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Step 1: Synthesis of 2-amino-6-nitrobenzothiazole

This step involves the synthesis of the key intermediate, 2-amino-6-nitrobenzothiazole, from 4-
nitroaniline.

Reaction Pathway

@ Br2, CH3COOH HCI, H20
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N-(6-nitro-2-benzothiazolyl)cyclohexanecarboxamide
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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